Cas no 706-31-0 (trans,trans,cis-1,5,9-Cyclododecatriene)

• Product Name: trans,trans,cis-1,5,9-Cyclododecatriene
• CAS No: 706-31-0
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00063609
• CID: 564775
• PubChem ID: 6262774
• Update Time: 2025-04-19

trans,trans,cis-1,5,9-Cyclododecatriene Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Cyclododecatriene,(1E,5E,9Z)-
• cis,trans,trans-1,5,9-Cyclododecatriene
• (1Z,5E,9E)-cyclododeca-1,5,9-triene
• trans,trans,cis-1,5,9-Cyclododecatriene
• (E,E,Z)-1,5,9-Cyclododecatriene
• (Z,E,E)-1,5,9-Cyclododecatriene
• 1-cis-5-trans-9-trans-Cyclododecatriene

• MDL： MFCD00063609
• Inchi： 1S/C12H18/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-2,7-10H,3-6,11-12H2
• InChI Key： ZOLLIQAKMYWTBR-UHFFFAOYSA-N
• SMILES： C1C=CCCC=CCCC=CC1
• BRN： 1362442

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 0.89 g/mL at 25 °C(lit.)
• Melting Point: −18 °C (lit.)
• Boiling Point: 242°C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.507(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 4.00920
• Solubility: Not determined

trans,trans,cis-1,5,9-Cyclododecatriene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H331,H411
• Warning Statement： P261,P273,P311
• Hazardous Material transportation number：UN 2518 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 20-51/53
• Safety Instruction： S61
• RTECS：GU2310000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：2-8ºC
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons